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Compound of Interest

Compound Name: Iodomethane-d3

Cat. No.: B117434 Get Quote

Essential Safety and Logistical Information for the Disposal of Iodomethane-d3

Iodomethane-d3 (CD3I), a deuterated form of iodomethane, is a valuable methylating agent in

organic synthesis and is utilized in various analytical techniques.[1][2] While its use is

widespread in research and development, its hazardous nature necessitates strict adherence

to proper disposal procedures to ensure the safety of laboratory personnel and environmental

protection. This guide provides a comprehensive, step-by-step approach to the safe handling

and disposal of Iodomethane-d3.

Immediate Safety and Handling Precautions
Iodomethane-d3 is a hazardous substance and must be handled with care in a well-ventilated

area, preferably within a chemical fume hood. It is toxic if swallowed or inhaled, harmful in

contact with skin, causes skin and eye irritation, may cause respiratory irritation, and is a

suspected carcinogen. It is also very toxic to aquatic life with long-lasting effects.

Before handling, personnel must be equipped with appropriate Personal Protective Equipment

(PPE), including:

Eye Protection: Chemical splash goggles.[3]

Hand Protection: Chemical-impermeable gloves.[4]

Body Protection: An appropriate protective suit or lab coat.[5]
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Respiratory Protection: Required when vapors or aerosols are generated.

Step-by-Step Disposal Procedure
The disposal of Iodomethane-d3 must comply with all local, regional, and national regulations

for hazardous waste.[6] Do not dispose of this chemical down the drain or in regular trash.[6]

1. Waste Collection:

Collect all waste Iodomethane-d3, including any contaminated materials, in a designated,

properly labeled hazardous waste container.[7]

The container must be sturdy, leak-proof, and made of a compatible material.[8] Use the

original container whenever possible.

Ensure the container is kept tightly closed when not in use and stored in a cool, dry, well-

ventilated area away from incompatible substances such as strong bases and oxidizing

agents.[2][9]

2. Labeling:

Clearly label the waste container as "Hazardous Waste" and with the full chemical name:

"Iodomethane-d3".[8]

Indicate the associated hazards (e.g., Toxic, Flammable, Carcinogen).[6]

3. Spill Management:

In the event of a spill, evacuate unnecessary personnel from the area.[3]

Remove all sources of ignition.[7]

Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[3][7]

Carefully collect the absorbed material and place it into a suitable, labeled container for

hazardous waste disposal.[4][7]

Ventilate the affected area.[10]
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4. Disposal of Empty Containers:

Empty Iodomethane-d3 containers are also considered hazardous waste and must be

handled in the same way as the substance itself.[6]

If local regulations permit, thoroughly rinse the empty container with a suitable solvent (e.g.,

acetone or ethanol). The first rinseate must be collected and disposed of as hazardous

chemical waste.[8]

After thorough rinsing and air-drying, deface or remove the original label before disposing of

the container as solid waste, following institutional guidelines.[8]

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal of the waste

container.[11][12]

Quantitative Data Summary
The following table summarizes key quantitative data related to the physical and chemical

properties of Iodomethane-d3.

Property Value

CAS Number 865-50-9[2]

Molecular Weight 144.96 g/mol

Boiling Point 42 °C (lit.)[9]

Melting Point -66.5 °C (lit.)[9]

Density 2.330 g/mL at 25 °C[9]

Vapor Pressure 22.83 psi (at 55 °C)[9]

Storage Temperature 2-8°C
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Iodomethane-
d3.
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Caption: Workflow for the safe disposal of Iodomethane-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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